Cas no 2172160-79-9 (N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide)

• Product Name: N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide
• CAS No: 2172160-79-9
• MF: C₅H₄F₃N₃OS₂
• MW: 243.229968070984
• CID: 6480434
• PubChem ID: 165789622
• Update Time: 2025-10-28

N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide
• N-methyl-5-[(trifluoromethyl)sulfanyl]-1,3,4-thiadiazole-2-carboxamide
• EN300-1609931
• 2172160-79-9

• Inchi： 1S/C5H4F3N3OS2/c1-9-2(12)3-10-11-4(13-3)14-5(6,7)8/h1H3,(H,9,12)
• InChI Key： GTIOXMIJDIHSII-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C(NC)=O)SC(F)(F)F

Computed Properties

• Exact Mass: 242.97478859g/mol
• Monoisotopic Mass: 242.97478859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Additional information on N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide

N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide: A Comprehensive Overview

N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide (CAS No. 2172160-79-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a trifluoromethyl group and a methyl substituent further enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The thiadiazole core is a heterocyclic ring system consisting of two nitrogen atoms and one sulfur atom. This structure provides a robust platform for the attachment of various functional groups, which can modulate the compound's biological activity. In the case of N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide, the trifluoromethyl group is particularly noteworthy due to its electron-withdrawing properties and lipophilicity. These characteristics can influence the compound's ability to cross biological membranes and interact with specific protein targets.

Recent studies have highlighted the potential of thiadiazoles in the development of new drugs for treating infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds containing a thiadiazole scaffold exhibited potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The presence of a trifluoromethyl group was found to enhance this activity by improving the compound's stability and reducing its susceptibility to metabolic degradation.

In addition to its antimicrobial properties, N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound exhibited selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis (programmed cell death).

The sulfanyl group in N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide plays a crucial role in its biological activity. Sulfur-containing compounds are known for their ability to form covalent bonds with cysteine residues in proteins, which can modulate protein function and stability. This property makes sulfanyl groups particularly useful in the design of targeted therapies that aim to inhibit specific protein-protein interactions or enzymatic activities.

The synthesis of N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common approach is to start with a suitable thiadiazole precursor and introduce the trifluoromethyl and methyl groups through sequential reactions. For example, a recent publication in the Tetrahedron Letters described an efficient synthetic route that utilized palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group with high selectivity.

The potential applications of N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide extend beyond its direct therapeutic effects. As a building block for more complex molecules, this compound can serve as a valuable intermediate in the synthesis of other bioactive compounds. For instance, researchers at the University of California have used this compound as a starting material to develop novel inhibitors of kinases involved in cancer progression.

In conclusion, N-methyl-5-(trifluoromethyl)sulfanyl-1,3,4-thiadiazole-2-carboxamide (CAS No. 2172160-79-9) represents an exciting advancement in medicinal chemistry. Its unique combination of structural features and biological activities makes it a promising candidate for further investigation and development into new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various fields of medicine.